Cas no 887902-10-5 (N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide
• CAS No: 887902-10-5
• MF: C₂₅H₂₅N₃OS
• MW: 415.55050444603
• CID: 6293340
• PubChem ID: 4432309
• Update Time: 2025-10-23

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide
• AKOS024604876
• N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-[1,1'-biphenyl]-4-carboxamide
• F1299-0319
• 887902-10-5
• N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-[1,1'-biphenyl]-4-carboxamide
• AB00673878-01
• N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)-4-phenylbenzamide

• Inchi： 1S/C25H25N3OS/c1-24(2)14-19-20(15-26)23(30-21(19)25(3,4)28-24)27-22(29)18-12-10-17(11-13-18)16-8-6-5-7-9-16/h5-13,28H,14H2,1-4H3,(H,27,29)
• InChI Key： AHJKJNPDDAJTFE-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1C(C)(C)NC(C)(C)C2)NC(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 415.17183360g/mol
• Monoisotopic Mass: 415.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 93.2Ų

Additional information on N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide (CAS No. 887902-10-5): An Overview

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide (CAS No. 887902-10-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thienopyridines, which are characterized by their unique structural features and diverse biological activities. The compound's chemical structure includes a biphenyl moiety and a thienopyridine core, making it a promising candidate for various therapeutic applications.

The biphenyl moiety in this compound is known for its ability to enhance the lipophilicity and cell membrane permeability of the molecule. This property is crucial for drugs that need to cross biological barriers to reach their target sites. The thienopyridine core, on the other hand, is associated with a wide range of biological activities, including anti-inflammatory and anti-proliferative effects. These structural features collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have highlighted the anti-inflammatory properties of N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary in vivo studies have demonstrated that N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide exhibits significant anti-proliferative effects in cancer cell lines. Specifically, it has been shown to induce apoptosis in human colon cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These results indicate that the compound may have potential as an anticancer agent.

In addition to its therapeutic potential, N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide has also been studied for its pharmacokinetic properties. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life in animal models. These pharmacokinetic characteristics are essential for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

The safety profile of N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-1,1'-biphenyl-4-carboxamide has also been evaluated in preclinical studies. Toxicity assessments in rodents have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support the further development of this compound for clinical applications.

In conclusion, N-{3-cyano-5,5,7,7-tetramethyl-4H,5H strong>,< strong >6H strong >,< strong > 7H strong > -thieno [ 2 , < strong > 3 -c strong > ] pyridin < strong > - 2 - yl strong > } - 1 , < strong > 1 ' strong > - biphenyl < strong > - 4 - carboxamide strong > ( CAS No . 887902 - 10 - 5 ) represents a promising molecule with diverse biological activities and favorable pharmacological properties . Ongoing research continues to explore its potential therapeutic applications , particularly in the areas of inflammation and cancer . As more data becomes available , this compound may emerge as a valuable addition to the arsenal of drugs used to treat these conditions . p > article > response >